Cas no 883545-96-8 (3-Methoxy-2-2-(4-methyl-piperazin-1-yl)-ethoxy-benzaldehyde)

• Product Name: 3-Methoxy-2-2-(4-methyl-piperazin-1-yl)-ethoxy-benzaldehyde
• CAS No: 883545-96-8
• MF: C₁₅H₂₂N₂O₃
• MW: 278.346784114838
• CID: 4718425
• Update Time: 2025-06-23

3-Methoxy-2-2-(4-methyl-piperazin-1-yl)-ethoxy-benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-2-[2-(4-methyl-piperazin-1-yl)-ethoxy]-benzaldehyde
• 3-methoxy-2-[2-(4-methylpiperazin-1-yl)ethoxy]benzaldehyde
• 3-Methoxy-2-(2-(4-methylpiperazin-1-yl)ethoxy)benzaldehyde
• ASN 16463250
• SP106
• ST50401325
• 3-methoxy-2-[2-(4-methylpiperazinyl)ethoxy]benzaldehyde
• 3-Methoxy-2-2-(4-methyl-piperazin-1-yl)-ethoxy-benzaldehyde

• Inchi： 1S/C15H22N2O3/c1-16-6-8-17(9-7-16)10-11-20-15-13(12-18)4-3-5-14(15)19-2/h3-5,12H,6-11H2,1-2H3
• InChI Key： KVKPODPPRFYGGZ-UHFFFAOYSA-N
• SMILES： O(C1C(=CC=CC=1C=O)OC)CCN1CCN(C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 293
• Topological Polar Surface Area: 42

Additional information on 3-Methoxy-2-2-(4-methyl-piperazin-1-yl)-ethoxy-benzaldehyde

Professional Introduction to Compound with CAS No. 883545-96-8 and Product Name: 3-Methoxy-2-2-(4-methyl-piperazin-1-yl)-ethoxy-benzaldehyde

The compound with the CAS number 883545-96-8 and the product name 3-Methoxy-2-2-(4-methyl-piperazin-1-yl)-ethoxy-benzaldehyde represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of functional groups such as the methoxy, ethoxy, and piperazine moieties contributes to its diverse chemical properties, making it a promising candidate for further exploration.

In recent years, there has been a growing interest in the development of novel compounds that exhibit inhibitory effects on various biological targets. The 3-Methoxy-2-2-(4-methyl-piperazin-1-yl)-ethoxy-benzaldehyde molecule has been studied for its potential role in modulating key enzymes and receptors involved in neurological disorders. Its structural similarity to known pharmacophores suggests that it may interact with specific binding sites, thereby influencing physiological pathways relevant to conditions such as depression, anxiety, and cognitive dysfunction.

One of the most compelling aspects of this compound is its ability to serve as a scaffold for the development of more potent and selective drugs. The 4-methyl-piperazin-1-yl group, in particular, is a well-known pharmacological moiety that enhances binding affinity and metabolic stability. This feature has been leveraged in the design of several FDA-approved medications used to treat a variety of conditions. By incorporating this group into the 3-Methoxy-2-2-(4-methyl-piperazin-1-yl)-ethoxy-benzaldehyde structure, researchers aim to create derivatives that maintain these beneficial properties while targeting specific therapeutic areas.

Recent studies have highlighted the compound's potential in preclinical models. Researchers have observed that derivatives of 3-Methoxy-2-2-(4-methyl-piperazin-1-yl)-ethoxy-benzaldehyde exhibit significant inhibitory activity against enzymes such as monoamine oxidase (MAO) and cyclooxygenase (COX). These enzymes are implicated in the pathogenesis of several neurological and inflammatory disorders. The ability of this compound to modulate these enzymes suggests that it could be developed into a therapeutic agent with broad clinical applications.

The synthesis of 3-Methoxy-2-2-(4-methyl-piperazin-1-yl)-ethoxy-benzaldehyde involves a multi-step process that requires careful optimization to ensure high yield and purity. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and nucleophilic substitution, have been employed to construct the complex molecular framework. These methods not only enhance efficiency but also minimize unwanted byproducts, ensuring that the final product meets stringent quality standards.

In addition to its pharmacological potential, the compound has shown promise in computational studies. Molecular docking simulations have been used to predict its binding interactions with various biological targets. These simulations have revealed that 3-Methoxy-2-2-(4-methyl-piperazin-1-yl)-ethoxy-benzaldehyde can bind tightly to receptors involved in neurotransmitter signaling, suggesting its utility as an active pharmaceutical ingredient (API). This computational evidence supports further experimental validation and optimization efforts.

The future development of 3-Methoxy-2-2-(4-methyl-piperazin-1-yl)-ethoxy-benzaldehyde hinges on continued research into its pharmacokinetic properties. Understanding how the body processes this compound will be crucial for designing effective formulations and dosing regimens. Preliminary studies indicate that it exhibits favorable solubility and stability characteristics, which are essential for oral administration. However, further investigation is needed to assess its metabolic pathways and potential side effects.

Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing the development of this compound. Such partnerships can facilitate rapid translation from bench research to clinical trials, ultimately bringing new treatments to patients in need. The unique properties of 3-Methoxy-2-2-(4-methyl-piperazin-1-yl)-ethoxy-benzaldehyde make it a valuable asset in the ongoing quest to develop innovative therapies for neurological and inflammatory disorders.

In conclusion, 3-Methoxy-2-2-(4-methyl-piperazin-1-y)l)-ethoxy-benzaldehyde (CAS No. 88354596) represents a significant advancement in medicinal chemistry with substantial potential for therapeutic applications. Its structural features, combined with promising preclinical results, position it as a key candidate for further development. As research progresses, this compound is expected to contribute significantly to the treatment of various diseases, improving patient outcomes worldwide.